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Compound of Interest

Compound Name: Metomidate

Cat. No.: B1676513 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Metomidate is a non-barbiturate, imidazole-based hypnotic and sedative agent. It functions

primarily as a positive allosteric modulator of the gamma-aminobutyric acid type A (GABA-A)

receptor, enhancing the inhibitory effects of GABA to produce sedation.[1] Additionally,

metomidate is a potent and specific inhibitor of the adrenal cortex enzymes 11β-hydroxylase

(CYP11B1) and aldosterone synthase (CYP11B2), which are critical for cortisol and

aldosterone synthesis, respectively.[1][2][3] This dual activity makes it a valuable tool for

neuroscience research, endocrinology studies, and as a radiotracer for the specific imaging of

adrenocortical tissues and tumors.[3][4]

The accuracy and reproducibility of experimental results depend critically on the correct

preparation, handling, and storage of metomidate solutions. Due to its chemical properties,

particularly its limited aqueous solubility, careful consideration must be given to the choice of

solvent and preparation protocol. This document provides detailed protocols for the preparation

of metomidate stock and working solutions for various laboratory applications.
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Property Value

Chemical Name
Methyl (R)-1-(1-phenylethyl)-1H-imidazole-5-

carboxylate

CAS Number 5377-20-8

Molecular Formula C₁₃H₁₄N₂O₂

Molecular Weight 230.26 g/mol

Appearance Colorless to Pale Yellow Solid/Neat

pKa 4.15 ± 0.23 (Predicted)

Data sourced from ChemicalBook.[5][6]

Table 2: Solubility of Metomidate in Common Laboratory
Solvents
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A 40 mM stock solution has

been successfully prepared.[7]

Common solvent for high-

concentration stocks.

Methanol Soluble
Listed as a suitable solvent.[5]

[6]

Chloroform Soluble
Listed as a suitable solvent.[5]

[6]

Ethanol Soluble
Often used in formulations for

injection, typically diluted.

Water / Saline / PBS Very Low / Insoluble

Metomidate is hydrophobic.

Direct dissolution in aqueous

buffers is not recommended.

Precipitation may occur when

diluting concentrated organic

stocks into aqueous solutions.

[8]

Table 3: Recommended Stock and Working Solution
Concentrations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3509384/
https://www.chemicalbook.com/ProductChemicalPropertiesCB9913785_EN.htm
https://m.chemicalbook.com/CASEN_5377-20-8.htm
https://www.chemicalbook.com/ProductChemicalPropertiesCB9913785_EN.htm
https://m.chemicalbook.com/CASEN_5377-20-8.htm
https://www.researchgate.net/post/I-have-a-drug-soluble-in-either-DMSO-or-ethanol-I-tried-25-DMSO-and-75-saline-PBS-but-it-precipitated-Will-only-DMSO-be-toxic-to-mice
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application
Stock
Concentration

Recommended
Solvent

Working
Concentration

Dilution Buffer

In Vitro (Cell

Culture)
10 - 40 mM DMSO 1 - 200 µM

Cell Culture

Medium

In Vitro

(Metabolism

Assay)

40 mM DMSO 200 µM Blood/Plasma[7]

In Vivo (Rodent,

i.p./i.v.)
10 - 20 mg/mL

DMSO, then

diluted
1 - 10 mg/kg

Saline with <5%

DMSO

In Vivo (Aquatic,

Immersion)
1 - 5 mg/mL

Ethanol or

DMSO
5 - 10 mg/L Tank Water[1]

Experimental Protocols
Safety Precautions: Always wear appropriate personal protective equipment (PPE), including a

lab coat, safety glasses, and gloves, when handling metomidate powder and solvents. Work in

a well-ventilated area or a chemical fume hood.

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol is suitable for creating a concentrated stock solution for long-term storage and

subsequent dilution for various in vitro assays.

Materials:

Metomidate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Methodology:

Calculate Required Mass: Determine the mass of metomidate powder needed to achieve

the desired concentration and volume.

Formula: Mass (g) = Desired Concentration (mol/L) × Volume (L) × Molecular Weight (

g/mol )

Example (for 5 mL of a 40 mM stock): Mass = 0.040 mol/L × 0.005 L × 230.26 g/mol =

0.0461 g (46.1 mg).

Weigh Metomidate: Accurately weigh the calculated mass of metomidate powder and place

it into a sterile amber glass vial.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial.

Dissolve: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C or -80°C for long-term stability.

Protocol 2: Preparation of Working Solutions for In Vitro
Experiments
This protocol describes the dilution of the high-concentration DMSO stock for use in cell culture

or other aqueous-based assays.

Materials:

Metomidate stock solution (from Protocol 1)

Pre-warmed sterile cell culture medium or Phosphate-Buffered Saline (PBS)

Sterile polypropylene tubes

Methodology:
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Thaw Stock Solution: Thaw an aliquot of the metomidate stock solution at room

temperature.

Calculate Dilution: Determine the volume of stock solution needed for the final working

concentration. To minimize the final DMSO concentration (ideally ≤ 0.1%), a serial dilution

may be necessary.

Formula: V₁ = (C₂ × V₂) / C₁

V₁ = Volume of stock solution

C₁ = Concentration of stock solution

V₂ = Final volume of working solution

C₂ = Final concentration of working solution

Dilution: Add the pre-warmed culture medium or buffer to a sterile tube. While vortexing the

medium gently, add the calculated volume of the metomidate stock solution dropwise. This

rapid mixing helps prevent precipitation.

Final DMSO Concentration: Ensure the final concentration of DMSO in the working solution

is not toxic to the cells being studied.

Use Immediately: Use the freshly prepared working solution immediately for experiments. Do

not store aqueous dilutions for extended periods.

Protocol 3: Preparation of a Formulation for In Vivo
Administration
This protocol is designed for preparing an injectable solution for animal studies. The primary

challenge is the precipitation of the hydrophobic compound when diluted in aqueous carriers.

Materials:

Metomidate powder

DMSO
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Sterile Saline (0.9% NaCl)

Sterile filters (0.22 µm)

Methodology:

Prepare Initial Concentrate: Dissolve the required amount of metomidate in a minimal

volume of 100% DMSO to create a clear, concentrated solution (e.g., 20 mg/mL).

Dilute for Injection: Draw the desired volume of the DMSO concentrate into a syringe.

Administer or Further Dilute: For some applications, direct administration of the DMSO

solution may be possible depending on the total volume and experimental design. However,

it is often necessary to dilute it in a vehicle like saline.

Prevent Precipitation: To reduce precipitation, the final solution should contain a low

percentage of the organic solvent. A common practice is to dilute the DMSO stock in sterile

saline such that the final DMSO concentration is below 5%.[8] The dilution should be done

immediately before injection with vigorous mixing.

Sterilization: If the final formulation needs to be sterile, filter it through a 0.22 µm syringe filter

that is compatible with the solvent mixture.

Observe for Clarity: Before injection, visually inspect the solution to ensure no precipitation

has occurred. If the solution is cloudy, it should not be used.

Stability and Storage
Powder: Store metomidate powder in a tightly sealed container at refrigerator temperatures

(2-8°C), protected from light.

DMSO Stock Solutions: When stored at -20°C or -80°C in tightly sealed amber vials, DMSO

stock solutions are stable for several months. Avoid multiple freeze-thaw cycles by preparing

single-use aliquots.

Aqueous Working Solutions: These solutions are not stable and should be prepared fresh for

each experiment and used immediately. Do not store.
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Mandatory Visualization
Mechanism of Action Diagram

Click to download full resolution via product page

Experimental Workflow Diagram

store thaw

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676513#preparation-of-metomidate-stock-solutions-
for-laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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